Cas no 53947-90-3 (6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one)

6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one structure
53947-90-3 structure
Product Name:6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one
CAS No:53947-90-3
MF:C18H10O7
MW:338.267805576324
CID:1588765
PubChem ID:5491526
Update Time:2025-04-21

6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one
    • Daphnoretine
    • 6,7-dihydroxy-3-(2-oxochromen-7-yl)oxychromen-2-one
    • 53947-90-3
    • CHEMBL462972
    • 6,7-dihydroxy-3,7''-dicoumaryl ether
    • edgeworthin
    • DTXSID70968749
    • 2H-1-Benzopyran-2-one, 6,7-dihydroxy-3-((2-oxo-2H-1-benzopyran-7-yl)oxy)-
    • 6,7-Dihydroxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-2H-1-benzopyran-2-one
    • 2H-1-Benzopyran-2-one, 6,7-dihydroxy-3-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-
    • SCHEMBL3943410
    • BDBM50269808
    • 6,7-dihydroxy-3,7'-dicoumaryl
    • Inchi: 1S/C18H10O7/c19-12-5-10-6-16(18(22)25-15(10)8-13(12)20)23-11-3-1-9-2-4-17(21)24-14(9)7-11/h1-8,19-20H
    • InChI Key: IBZKIELXVOINHR-UHFFFAOYSA-N
    • SMILES: O(C1C=CC2C=CC(=O)OC=2C=1)C1C(=O)OC2C=C(C(=CC=2C=1)O)O

Computed Properties

  • Exact Mass: 338.0426
  • Monoisotopic Mass: 338.04265265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 102.29

6,7-dihydroxy-3-[(2-oxo-2H-chromen-7-yl)oxy]-2H-chromen-2-one Related Literature

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